Cas no 1556354-47-2 (1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine)

• Product Name: 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine
• CAS No: 1556354-47-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD28155318
• CID: 4774964
• Update Time: 2026-02-26

1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine
• 9378AH
• NE64418
• SB33908
• 1-(2,2-dimethyloxan-4-yl)cyclopropan-1-amine

• MDL： MFCD28155318
• Inchi： 1S/C10H19NO/c1-9(2)7-8(3-6-12-9)10(11)4-5-10/h8H,3-7,11H2,1-2H3
• InChI Key： ZEYSEQOXPCMRMT-UHFFFAOYSA-N
• SMILES： O1CCC(CC1(C)C)C1(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 226.7±33.0 °C at 760 mmHg
• Flash Point: 80.9±18.6 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine

Comprehensive Overview of 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine (CAS No. 1556354-47-2)

1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine (CAS No. 1556354-47-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This amine derivative features a cyclopropylamine moiety attached to a 2,2-dimethyl-tetrahydro-pyran ring, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its rigid scaffold could enhance binding affinity and metabolic stability.

The compound's CAS number 1556354-47-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular framework combines the conformational rigidity of the tetrahydro-pyran ring with the steric constraints of the cyclopropyl group, offering unique opportunities for modulating pharmacokinetic properties. Recent studies highlight its utility in designing enzyme inhibitors and receptor modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

In the context of green chemistry, 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine exemplifies the shift toward sustainable synthesis. Innovations in catalytic methods, such as asymmetric hydrogenation, have improved its production efficiency while minimizing waste. This aligns with industry trends emphasizing atom economy and renewable feedstocks, addressing environmental concerns without compromising yield or purity.

From a commercial perspective, the compound's patent landscape reflects its strategic value. Pharmaceutical companies are actively investigating derivatives of cyclopropylamine for their potential in treating resistant infections and chronic diseases. Its compatibility with high-throughput screening platforms further enhances its appeal, enabling rapid identification of lead compounds in drug development pipelines.

Analytical characterization of CAS No. 1556354-47-2 relies on advanced techniques like NMR spectroscopy and mass spectrometry, ensuring batch-to-batch consistency. Quality control protocols emphasize the absence of residual solvents and byproducts, critical for meeting regulatory standards in GMP manufacturing. These rigorous practices underscore its suitability for preclinical and clinical applications.

Emerging discussions in precision medicine have also spotlighted 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine as a candidate for personalized therapies. Its modular structure allows for tailored modifications, addressing specific genetic or metabolic profiles. This versatility positions it at the forefront of next-generation therapeutics, resonating with investors and researchers alike.

In summary, 1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-cyclopropylamine (CAS No. 1556354-47-2) represents a convergence of innovation and practicality in modern chemistry. Its applications span drug design, sustainable synthesis, and analytical rigor, making it a pivotal asset in advancing human health and industrial progress.